![molecular formula C10H9FN4O B1384414 6-amino-2-[(4-fluorophenyl)amino]pyrimidin-4(3H)-one CAS No. 123392-52-9](/img/structure/B1384414.png)
6-amino-2-[(4-fluorophenyl)amino]pyrimidin-4(3H)-one
Overview
Description
Molecular Structure Analysis
The molecular structure of “6-amino-2-[(4-fluorophenyl)amino]pyrimidin-4(3H)-one” is not explicitly described in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of “6-amino-2-[(4-fluorophenyl)amino]pyrimidin-4(3H)-one” are not explicitly described in the available resources .Scientific Research Applications
Subheading Molecular Dimensions and Polarization
The molecular dimensions of certain pyrimidin-4(3H)-one derivatives, including 2-amino-6-(N-methylanilino)pyrimidin-4(3H)-one and 2-amino-6-(N-methylanilino)-5-nitropyrimidin-4(3H)-one, indicate significant polarization of their molecular-electronic structures. These molecules are interconnected through a variety of hydrogen bonds, forming complex structures such as three-dimensional frameworks and ribbons of edge-fused rings, highlighting the importance of these compounds in the study of molecular bonding and structure (Ricaurte Rodríguez et al., 2007).
Crystallography and Hydrogen Bonding
Subheading Crystal Structures and Polymorphs
The crystallographic studies of 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one and its derivatives reveal diverse crystal structures and polymorphs. These structures are stabilized by various hydrogen bonds, forming chains and sheets with intricate ring patterns. This highlights the structural versatility of pyrimidin-4(3H)-one derivatives and their potential applications in crystal engineering and materials science (C. Glidewell et al., 2003).
Material Synthesis and Characterization
Subheading Synthesis and Computational Studies
6-Amino-5-cyano-4-(4-fluorophenyl)-2-oxo-N-(pyridin-2-yl)-2H-[1,2'-bipyridine]-3-carboxamide and similar compounds synthesized through multi-component reactions are characterized using various techniques. These compounds, supported by computational chemistry methods, exhibit non-linear optical properties and potential anticancer activity through molecular docking studies. This underscores the importance of these compounds in the development of new materials with specialized optical properties and therapeutic applications (R. Jayarajan et al., 2019).
Mechanism of Action
properties
IUPAC Name |
4-amino-2-(4-fluoroanilino)-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN4O/c11-6-1-3-7(4-2-6)13-10-14-8(12)5-9(16)15-10/h1-5H,(H4,12,13,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWOBQKUYMOUXRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC2=NC(=CC(=O)N2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-amino-2-[(4-fluorophenyl)amino]pyrimidin-4(3H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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